2-Amino-2-[4-(benzyloxy)phenyl]acetonitrile

• IUPAC Name: 2-amino-2-(4-phenylmethoxyphenyl)acetonitrile
• InChI: InChI=1S/C15H14N2O/c16-10-15(17)13-6-8-14(9-7-13)18-11-12-4-2-1-3-5-12/h1-9,15H,11,17H2
• InChI Key: WGTALOBHAWUYTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C(C#N)N
• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol
• CAS RN: 40658-55-7

Description

“2-Amino-2-[4-(benzyloxy)phenyl]acetonitrile” is a biochemical compound used for proteomics research. It has a molecular formula of C15H14N2O and a molecular weight of 238.28.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring attached to a nitrile group and an amino group through a two-carbon chain. The benzene ring is substituted with a benzyloxy group at the 4-position.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 238.28. It should be stored in a dark place, under an inert atmosphere, at 2-8°C.

Scientific Research Applications

Facile Synthesis of Novel Derivatives

Synthesis of Tetrahydropyrimidoquinoline Derivatives

• A study described the synthesis of 2-Amino-4-phenyl-tetrahydroquinoline derivatives via a reaction involving cyclohexanone and 2-benzylidenemalononitrile, exploring their antimicrobial activity. This highlights the compound's role in generating new derivatives with potential biological activities (Y. M. Elkholy & M. A. Morsy, 2006).

Electrocatalytic and Photoluminescent Applications

Development of Photoluminescent Materials

• Another research focused on the electrooxidation of a similar compound, leading to the discovery of a new class of photoluminescent materials. This work emphasizes the compound's utility in creating materials with specific photophysical properties, contributing to advancements in material science (D. Ekinci et al., 2000).

Catalysts in Chemical Synthesis

Catalyzed Synthesis of Heterocycles

• Research involving the use of catalysts for the synthesis of benzo[b][1,4]thiazine and oxazine derivatives via a tandem reaction process illustrates the compound's potential as a precursor in catalyzed chemical reactions, offering a route to various heterocyclic compounds with potential for further functionalization (B. Reddy et al., 2012).

Green Chemistry and Corrosion Inhibition

Green Corrosion Inhibitor for Mild Steel

• A study investigated 2-Aminobenzene-1,3-dicarbonitriles derivatives as green corrosion inhibitors for mild steel in HCl, highlighting the compound's relevance in corrosion protection and its contribution towards sustainable chemistry solutions (C. Verma, M. Quraishi & Ambrish Singh, 2015).